Cas no 2111091-38-2 (4-(2-{2-azabicyclo2.2.1heptan-2-yl}ethyl)benzaldehyde)

• Product Name: 4-(2-{2-azabicyclo2.2.1heptan-2-yl}ethyl)benzaldehyde
• CAS No: 2111091-38-2
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 5977883
• PubChem ID: 84792945
• Update Time: 2025-05-22

4-(2-{2-azabicyclo2.2.1heptan-2-yl}ethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(2-{2-azabicyclo2.2.1heptan-2-yl}ethyl)benzaldehyde
• EN300-1618973
• 4-(2-{2-azabicyclo[2.2.1]heptan-2-yl}ethyl)benzaldehyde
• 2111091-38-2

• Inchi： 1S/C15H19NO/c17-11-13-3-1-12(2-4-13)7-8-16-10-14-5-6-15(16)9-14/h1-4,11,14-15H,5-10H2
• InChI Key： AJSMCNYZHIUSRR-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)CCN1CC2CCC1C2

Computed Properties

• Exact Mass: 229.146664230g/mol
• Monoisotopic Mass: 229.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 4-(2-{2-azabicyclo2.2.1heptan-2-yl}ethyl)benzaldehyde

Comprehensive Overview of 4-(2-{2-azabicyclo[2.2.1]heptan-2-yl}ethyl)benzaldehyde (CAS No. 2111091-38-2)

4-(2-{2-azabicyclo[2.2.1]heptan-2-yl}ethyl)benzaldehyde is a specialized organic compound with a unique molecular structure that combines a benzaldehyde moiety with a 2-azabicyclo[2.2.1]heptane framework. This compound, identified by its CAS No. 2111091-38-2, has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and material science. The presence of both an aldehyde group and a bicyclic amine structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for heterocyclic compounds like 4-(2-{2-azabicyclo[2.2.1]heptan-2-yl}ethyl)benzaldehyde has surged, driven by their utility in designing bioactive molecules. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and ligands targeting various biological pathways. Its structural features, including the azabicyclo core, are often associated with enhanced binding affinity and metabolic stability, making it a valuable asset in medicinal chemistry.

The synthesis of 4-(2-{2-azabicyclo[2.2.1]heptan-2-yl}ethyl)benzaldehyde typically involves multi-step organic reactions, including reductive amination and aldehyde functionalization. These methods are optimized to ensure high yield and purity, which are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies. The compound's CAS No. 2111091-38-2 is frequently referenced in patent literature, highlighting its relevance in proprietary research.

From an industrial perspective, 4-(2-{2-azabicyclo[2.2.1]heptan-2-yl}ethyl)benzaldehyde is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, chemists are exploring catalytic and solvent-free approaches to produce such compounds with minimal waste. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in neurological research. The 2-azabicyclo[2.2.1]heptane scaffold is known to interact with neurotransmitter receptors, sparking investigations into its use for developing central nervous system (CNS) therapeutics. This connection to neurodegenerative diseases and mental health has made it a hot topic in academic and pharmaceutical circles.

In summary, 4-(2-{2-azabicyclo[2.2.1]heptan-2-yl}ethyl)benzaldehyde (CAS No. 2111091-38-2) is a multifaceted compound with broad applications in drug development, material science, and sustainable chemistry. Its unique structure and functional groups make it a subject of ongoing research, particularly in the realms of bioactive molecule design and green synthesis. As the scientific community continues to explore its potential, this compound is likely to remain a key player in innovative chemical solutions.